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Compound of Interest

Compound Name: praeroside IV

Cat. No.: B15139865 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological activities of Praeroside IV, a natural compound of interest to the scientific

community. This document is intended for researchers, scientists, and professionals in drug

development, offering a centralized resource for key data and experimental insights.

Chemical Structure and Properties
Praeroside IV is a phenolic glycoside that has been isolated from plants of the Peucedanum

genus, notably Peucedanum formosanum. Its chemical identity has been established through

spectroscopic methods.

Table 1: Physicochemical Properties of Praeroside IV
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Property Value Source

Molecular Formula C₁₆H₂₂O₈ --INVALID-LINK--

Molecular Weight 342.34 g/mol --INVALID-LINK--

IUPAC Name

1-[3-methoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]propan-1-one

--INVALID-LINK--

SMILES

CCC(=O)C1=CC(=C(C=C1)O[

C@H]2--INVALID-LINK--

CO)O)O">C@@HO)OC

--INVALID-LINK--

PubChem CID 5321499 --INVALID-LINK--

XLogP3 -0.9 --INVALID-LINK--

Note: Experimental data on properties such as melting point and solubility are not readily

available in the surveyed literature.

Biological Activity: Anti-platelet Aggregation
Preliminary studies have identified Praeroside IV as having anti-platelet aggregation activity.[1]

Research on the constituents of Peucedanum formosanum has shown that several isolated

compounds, including Praeroside IV, contribute to this biological effect.[1]

At present, the specific signaling pathways through which Praeroside IV exerts its anti-platelet

effects have not been elucidated in the available scientific literature. Further research is

required to determine the precise mechanism of action.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Praeroside IV can be

inferred from studies on the chemical constituents of Peucedanum species.

Isolation of Praeroside IV
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The following is a generalized workflow for the isolation of Praeroside IV from plant material,

based on methodologies described for related compounds.[1]

Dried Plant Material
(e.g., Peucedanum formosanum roots) Methanol ExtractionSoaking Solvent Partitioning

(e.g., with Chloroform and n-Butanol)
Concentration & Partition Silica Gel Column

Chromatography
Chloroform Fraction Fraction Collection

Elution with
solvent gradient Preparative HPLCFurther purification Pure Praeroside IVIsolation

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of Praeroside IV.

Structural Elucidation
The determination of the chemical structure of Praeroside IV involves a combination of

spectroscopic techniques.

Spectroscopic Analysis

Data Interpretation

NMR Spectroscopy
(¹H, ¹³C, 2D NMR)

Analysis of
Spectral Data

Mass Spectrometry
(e.g., ESI-MS)

Structure Elucidation of
Praeroside IV
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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